Cas no 63403-11-2 (3-methyl-2-(3-methylphenoxy)butanoic Acid)
63403-11-2 structure
Product Name:3-methyl-2-(3-methylphenoxy)butanoic Acid
CAS No:63403-11-2
MF:C12H16O3
MW:208.253643989563
CID:1086464
PubChem ID:3746629
Update Time:2025-04-20
3-methyl-2-(3-methylphenoxy)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-(m-tolyloxy)butanoic acid
- LogP
- 3-Methyl-2-(3-methylphenoxy)butanoic acid
- 3-methyl-2-(3-methylphenoxy)butanoic acid(SALTDATA: FREE)
- DTXSID20395864
- CS-0454485
- DB-304713
- BS-38334
- SCHEMBL7836617
- 3-Methyl-2-(m-tolyloxy)butanoicacid
- AKOS000165338
- AKOS022184553
- 63403-11-2
- MFCD05863709
- 3-methyl-2-(3-methylphenoxy)butanoic Acid
-
- MDL: MFCD05863709
- Inchi: 1S/C12H16O3/c1-8(2)11(12(13)14)15-10-6-4-5-9(3)7-10/h4-8,11H,1-3H3,(H,13,14)
- InChI Key: VNGYPVYWLSMETA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C)C=1)C(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
3-methyl-2-(3-methylphenoxy)butanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357918-10mg |
3-methyl-2-(3-methylphenoxy)butanoic Acid |
63403-11-2 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M357918-50mg |
3-methyl-2-(3-methylphenoxy)butanoic Acid |
63403-11-2 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M357918-100mg |
3-methyl-2-(3-methylphenoxy)butanoic Acid |
63403-11-2 | 100mg |
$ 80.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525152-250mg |
3-Methyl-2-(m-tolyloxy)butanoic acid |
63403-11-2 | 98% | 250mg |
¥697.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1525152-1g |
3-Methyl-2-(m-tolyloxy)butanoic acid |
63403-11-2 | 98% | 1g |
¥2016.00 | 2024-05-06 | |
| A2B Chem LLC | AG71383-250mg |
3-Methyl-2-(m-tolyloxy)butanoic acid |
63403-11-2 | 95% | 250mg |
$75.00 | 2024-04-19 | |
| A2B Chem LLC | AG71383-1g |
3-Methyl-2-(m-tolyloxy)butanoic acid |
63403-11-2 | 95% | 1g |
$176.00 | 2024-04-19 | |
| 1PlusChem | 1P00EENR-250mg |
3-Methyl-2-(3-methylphenoxy)butanoic acid |
63403-11-2 | 95% | 250mg |
$61.00 | 2025-02-27 | |
| 1PlusChem | 1P00EENR-1g |
3-Methyl-2-(3-methylphenoxy)butanoic acid |
63403-11-2 | 95% | 1g |
$228.00 | 2025-02-27 |
3-methyl-2-(3-methylphenoxy)butanoic Acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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